Cas no 1804201-16-8 (2-Bromo-5-(3-chloro-2-oxopropyl)mandelic acid)

• Product Name: 2-Bromo-5-(3-chloro-2-oxopropyl)mandelic acid
• CAS No: 1804201-16-8
• MF: C₁₁H₁₀BrClO₄
• MW: 321.551702022552
• CID: 4941970
• Update Time: 2025-05-21

2-Bromo-5-(3-chloro-2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(3-chloro-2-oxopropyl)mandelic acid

• Inchi： 1S/C11H10BrClO4/c12-9-2-1-6(3-7(14)5-13)4-8(9)10(15)11(16)17/h1-2,4,10,15H,3,5H2,(H,16,17)
• InChI Key： GWPFFEYPECGGJF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC(CCl)=O)=CC=1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 297
• XLogP3: 1.8
• Topological Polar Surface Area: 74.6

Additional information on 2-Bromo-5-(3-chloro-2-oxopropyl)mandelic acid

2-Bromo-5-(3-chloro-2-oxopropyl)mandelic Acid: A Comprehensive Overview

2-Bromo-5-(3-chloro-2-oxopropyl)mandelic acid, also known by its CAS number 1804201-16-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of mandelic acid, which is a naturally occurring alpha-hydroxy acid found in various plants. The presence of the bromine and chlorine substituents in its structure introduces unique chemical properties, making it a valuable molecule for research and potential applications in drug development.

The chemical structure of 2-bromo-5-(3-chloro-2-oxopropyl)mandelic acid consists of a mandelic acid backbone with specific substitutions. The bromine atom is located at the second position, while the 3-chloro-2-oxopropyl group is attached at the fifth position. This substitution pattern not only enhances the compound's stability but also influences its reactivity and biological activity. Recent studies have highlighted the importance of such substitutions in modulating the pharmacokinetic properties of drugs, making this compound a promising candidate for further exploration.

One of the key areas of research involving this compound is its potential application in medicinal chemistry. Researchers have been investigating its ability to act as a precursor for more complex molecules with therapeutic potential. For instance, the bromine and chlorine substituents can serve as reactive sites for various coupling reactions, enabling the synthesis of bioactive compounds with tailored functionalities. This has led to increased interest in using 1804201-16-8 as an intermediate in drug design processes.

In terms of synthesis, several methods have been reported for the preparation of 2-bromo-5-(3-chloro-2-oxopropyl)mandelic acid. These methods typically involve multi-step reactions, including bromination, chlorination, and oxidation steps. Recent advancements in catalytic techniques have made these processes more efficient and environmentally friendly. For example, the use of transition metal catalysts has significantly improved the yield and purity of the final product, making large-scale production more feasible.

The physical properties of this compound are also worth noting. It exists as a crystalline solid with a melting point around 150°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From a biological standpoint, preliminary studies suggest that 2-bromo-5-(3-chloro-2-oxopropyl)mandelic acid exhibits moderate anti-inflammatory and antioxidant activities. These findings have prompted further investigations into its potential use as an anti-inflammatory agent or as a component in cosmeceuticals. Additionally, its ability to scavenge free radicals makes it a candidate for applications in preventing oxidative stress-related diseases.

In conclusion, 2-bromo-5-(3-chloro-2-oxopropyl)mandelic acid (CAS No: 1804201-16-8) is a versatile compound with intriguing chemical and biological properties. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in the field of organic chemistry and beyond.